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Compound of Interest

Compound Name: Antimonyl tartrate

Cat. No.: B576605 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and disposal of antimony potassium tartrate waste.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with antimony potassium tartrate?

A1: Antimony potassium tartrate is a toxic and hazardous substance. The primary hazards

include:

Acute Toxicity: It is toxic if swallowed and harmful if inhaled[1][2][3]. Ingestion can cause

symptoms such as nausea, vomiting, abdominal pain, and diarrhea.[4][5] Inhalation may

irritate the nose, throat, and lungs, leading to coughing and shortness of breath[4][5].

Skin and Eye Irritation: Direct contact can cause skin irritation, allergic skin reactions, and

eye irritation[1][3][4][5]. Repeated exposure can lead to "antimony spots," which are papules

and pustules around sweat and sebaceous glands.[5]

Chronic Toxicity: Prolonged or repeated exposure may cause damage to organs[6]. Chronic

inhalation can lead to pneumoconiosis[5].

Environmental Hazard: It is toxic to aquatic life with long-lasting effects[1][2][3].

Q2: What personal protective equipment (PPE) is required when handling antimony potassium

tartrate waste?
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A2: Appropriate PPE is crucial to minimize exposure. The following should be worn:

Gloves: Chemical-resistant gloves, such as nitrile or natural rubber, are recommended to

prevent skin contact.[4]

Eye Protection: Safety glasses or goggles should be used to protect against dust and

splashes.[1]

Respiratory Protection: When there is a risk of inhaling dust, a NIOSH-approved respirator

with a particulate filter (N95 or better) should be used.[6][7] Work should ideally be

conducted in a well-ventilated area or under a fume hood.[1]

Protective Clothing: A lab coat, long-sleeved clothing, or a chemical-resistant apron should

be worn to protect the skin.[6] For significant spill cleanup, Tyvek® or equivalent protective

suits are recommended.[4]

Q3: How should I store antimony potassium tartrate waste before disposal?

A3: Proper storage is essential to prevent accidental exposure and environmental

contamination:

Containers: Store waste in clearly labeled, tightly closed, and non-reactive containers.[1]

Location: Keep waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials.[1][6] The storage area should be secure and accessible only to

authorized personnel.[1]

Incompatible Materials: Avoid storing with mineral acids (hydrochloric, sulfuric, nitric), strong

oxidizing agents, tannic acid, perchloric acid, alkali metals, carbonates, and salts of lead,

mercury, and silver.[4][6]

Q4: Can I dispose of small amounts of antimony potassium tartrate waste down the drain?

A4: No, you must not dispose of antimony potassium tartrate waste down the drain.[4] It is toxic

to aquatic life and can contaminate water systems.[2] All waste must be treated as hazardous

waste.[4]
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Troubleshooting Guide
Scenario 1: I have accidentally spilled a small amount of solid antimony potassium tartrate on

the lab bench.

Immediate Action:

Alert others in the immediate area.

If you are not trained to handle hazardous spills, evacuate the area and contact your

institution's environmental health and safety (EHS) department.

If you are trained, ensure you are wearing the appropriate PPE (gloves, goggles,

respirator).

Cleanup Procedure:

Moisten the spilled material with water to prevent dust from becoming airborne.[4]

Carefully sweep or wipe up the moistened material. Alternatively, use a HEPA-filtered

vacuum for cleanup.[4]

Place the collected waste into a sealed, labeled container for hazardous waste disposal.[4]

[8]

Decontaminate the spill area with soap and water, and collect the cleaning materials as

hazardous waste.[8]

Wash your hands thoroughly after the cleanup is complete.[1]

Scenario 2: My skin has come into contact with a solution containing antimony potassium

tartrate.

Immediate Action:

Immediately remove any contaminated clothing.[1]
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Wash the affected skin area thoroughly with plenty of soap and water for at least 15

minutes.[1]

Seek medical attention if skin irritation or a rash develops.[1]

Scenario 3: I think I may have inhaled antimony potassium tartrate dust.

Immediate Action:

Move to an area with fresh air immediately.[1][2]

If you experience coughing, wheezing, shortness of breath, or other symptoms, seek

immediate medical attention.[1][4]

Inform your supervisor and EHS department about the potential exposure.

Quantitative Data Summary
The following table summarizes the occupational exposure limits for antimony compounds,

measured as antimony (Sb).

Organization
Exposure Limit (8-hour Time-Weighted
Average)

OSHA (PEL) 0.5 mg/m³[4][7]

NIOSH (REL) 0.5 mg/m³[4][7]

ACGIH (TLV) 0.5 mg/m³[4]

OSHA: Occupational Safety and Health Administration; PEL: Permissible Exposure Limit;

NIOSH: National Institute for Occupational Safety and Health; REL: Recommended Exposure

Limit; ACGIH: American Conference of Governmental Industrial Hygienists; TLV: Threshold

Limit Value.

Experimental Protocols

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://media.laballey.com/docbuilder/antimony-potassium-tartrate-safety-data-sheet-68641b96220cd.pdf
https://media.laballey.com/docbuilder/antimony-potassium-tartrate-safety-data-sheet-68641b96220cd.pdf
https://media.laballey.com/docbuilder/antimony-potassium-tartrate-safety-data-sheet-68641b96220cd.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1084827778_AntimonyPotassiumTartrate-CASNO-28300-74-5-MSDS.pdf
https://media.laballey.com/docbuilder/antimony-potassium-tartrate-safety-data-sheet-68641b96220cd.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0145.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0145.pdf
https://www.cdc.gov/niosh/npg/npgd0036.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0145.pdf
https://www.cdc.gov/niosh/npg/npgd0036.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0145.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Handling and Weighing Antimony
Potassium Tartrate

Preparation:

Designate a specific area for handling antimony potassium tartrate, preferably within a

chemical fume hood or a ventilated enclosure.[6]

Ensure all necessary PPE is available and worn correctly.

Have spill cleanup materials readily accessible.

Procedure:

Use a non-sparking spatula for transferring the solid material.

Weigh the chemical on a tared weigh boat or paper.

Handle the material gently to avoid generating dust.[8]

If preparing a solution, add the solid to the solvent slowly while stirring.

Post-Handling:

Clean all equipment used for handling and weighing.

Dispose of any contaminated materials (e.g., weigh boats, gloves) as hazardous waste.

Wash hands thoroughly.[1]

Protocol for the Disposal of Antimony Potassium
Tartrate Waste

Waste Segregation:

Collect all waste containing antimony potassium tartrate (solid, solutions, contaminated

labware) in a designated hazardous waste container. Do not mix with other waste streams

unless explicitly permitted by your institution's EHS guidelines.
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Container Labeling:

Clearly label the waste container with "Hazardous Waste," "Antimony Potassium Tartrate,"

and any other required information as per your institution's and local regulations.

Waste Collection:

Store the sealed waste container in a designated satellite accumulation area.

Arrange for pickup and disposal by a licensed hazardous waste disposal company.[2]

Contact your institution's EHS department for specific procedures.[4]
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Experiment Generates
Antimony Potassium Tartrate Waste
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Caption: Workflow for proper disposal of antimony potassium tartrate waste.
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Spill Occurs
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Caption: Decision-making workflow for responding to an antimony potassium tartrate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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